Cas no 1079362-62-1 (Pyrazine, 2-(1H-imidazol-1-yl)-6-methyl-)

Pyrazine, 2-(1H-imidazol-1-yl)-6-methyl-, is a heterocyclic compound featuring a pyrazine core substituted with a methyl group at the 6-position and an imidazol-1-yl moiety at the 2-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its dual heterocyclic framework enhances binding affinity in bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents. The compound’s stability and reactivity under mild conditions facilitate its use in modular synthetic routes. Its well-defined crystalline form ensures consistent purity, supporting reproducible results in research and industrial applications.
Pyrazine, 2-(1H-imidazol-1-yl)-6-methyl- structure
1079362-62-1 structure
Product Name:Pyrazine, 2-(1H-imidazol-1-yl)-6-methyl-
CAS No:1079362-62-1
MF:C8H8N4
MW:160.17592048645
CID:5795678
Update Time:2025-09-20

Pyrazine, 2-(1H-imidazol-1-yl)-6-methyl- Chemical and Physical Properties

Names and Identifiers

    • Pyrazine, 2-(1H-imidazol-1-yl)-6-methyl-
    • Inchi: 1S/C8H8N4/c1-7-4-10-5-8(11-7)12-3-2-9-6-12/h2-6H,1H3
    • InChI Key: RRRNNUDUDDQYAM-UHFFFAOYSA-N
    • SMILES: C1(N2C=NC=C2)=NC(C)=CN=C1

Experimental Properties

  • Density: 1.24±0.1 g/cm3(Predicted)
  • Melting Point: 93-94 °C
  • Boiling Point: 335.6±42.0 °C(Predicted)
  • pka: 3.00±0.10(Predicted)

Pyrazine, 2-(1H-imidazol-1-yl)-6-methyl- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Additional information on Pyrazine, 2-(1H-imidazol-1-yl)-6-methyl-

Pyrazine, 2-(1H-imidazol-1-yl)-6-methyl-

The compound Pyrazine, 2-(1H-imidazol-1-yl)-6-methyl-, with CAS No. 1079362-62-1, is a heterocyclic organic compound that has garnered significant attention in the scientific community due to its unique structural properties and potential applications in various fields. This compound is characterized by its pyrazine ring system, which is fused with an imidazole group at the 2-position and a methyl group at the 6-position. The combination of these functional groups imparts distinctive electronic and steric properties to the molecule, making it a subject of interest for researchers in chemistry, materials science, and pharmacology.

Recent studies have highlighted the potential of Pyrazine, 2-(1H-imidazol-1-yl)-6-methyl-, as a building block for constructing advanced materials with tailored functionalities. For instance, researchers have explored its role in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials are highly sought after for their applications in gas storage, catalysis, and sensing technologies. The imidazole group in the compound acts as a coordinating ligand, enabling strong interactions with metal ions. This property has been exploited to design MOFs with high surface areas and exceptional stability under various conditions.

In addition to its role in materials science, Pyrazine, 2-(1H-imidazol-1-yl)-6-methyl-, has shown promise in the field of medicinal chemistry. The compound's ability to act as a scaffold for drug design has been leveraged in the development of novel therapeutic agents. Recent research has focused on its potential as an anti-tumor agent. Studies have demonstrated that derivatives of this compound can inhibit key enzymes involved in cancer cell proliferation, making them promising candidates for anti-cancer drug development.

The synthesis of Pyrazine, 2-(1H-imidazol-1-yl)-6-methyl-, involves a multi-step process that typically begins with the preparation of the pyrazine ring system. This is followed by functionalization at specific positions to introduce the imidazole and methyl groups. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound. For example, the use of transition metal catalysts has significantly improved the yield and selectivity of key intermediates in the synthesis process.

Moreover, computational studies have played a crucial role in understanding the electronic properties and reactivity of Pyrazine, 2-(1H-imidazol-1-yl)-6-methyl-. Density functional theory (DFT) calculations have provided insights into the molecule's frontier molecular orbitals and its ability to participate in various chemical reactions. These studies have not only enhanced our understanding of the compound's behavior but also guided experimental efforts toward optimizing its synthesis and applications.

Looking ahead, Pyrazine, 2-(1H-imidazol-1-yl)-6-methyl-, is expected to find applications in emerging areas such as bioelectronics and nanotechnology. Its unique electronic properties make it a strong candidate for use in organic electronics, where it could serve as a component in light-emitting diodes (LEDs) or field-effect transistors (FETs). Additionally, its ability to self-assemble into ordered nanostructures could pave the way for innovative applications in nanotechnology.

In conclusion, Pyrazine, 2-(1H-imidazol-1-yl)-6-methyl-, CAS No. 1079362-62-1, is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structural features and functional groups make it an invaluable tool for researchers working on cutting-edge projects in chemistry, materials science, and pharmacology. As our understanding of this compound continues to grow, it is likely to play an increasingly important role in shaping future technological advancements.

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